1-[3-(dimethylamino)propyl]-3-hydroxy-4-[(4-methoxy-2-methylphenyl)carbonyl]-5-phenyl-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C24H28N2O4
• Molecular Weight: 408.5 g/mol
• IUPAC Name: (4E)-1-[3-(dimethylamino)propyl]-4-[hydroxy-(4-methoxy-2-methylphenyl)methylidene]-5-phenylpyrrolidine-2,3-dione
• InChI: InChI=1S/C24H28N2O4/c1-16-15-18(30-4)11-12-19(16)22(27)20-21(17-9-6-5-7-10-17)26(24(29)23(20)28)14-8-13-25(2)3/h5-7,9-12,15,21,27H,8,13-14H2,1-4H3/b22-20+
• InChI Key: TZASLSULUMOSKQ-LSDHQDQOSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)OC)/C(=C\2/C(N(C(=O)C2=O)CCCN(C)C)C3=CC=CC=C3)/O
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C(=C2C(N(C(=O)C2=O)CCCN(C)C)C3=CC=CC=C3)O

Description

1-[3-(DIMETHYLAMINO)PROPYL]-3-HYDROXY-4-(4-METHOXY-2-METHYLBENZOYL)-5-PHENYL-2,5-DIHYDRO-1H-PYRROL-2-ONE is a complex organic compound with a molecular formula of C29H38N2O5. It is known for its unique structure, which includes a pyrrolidine ring, a dimethylamino group, and various functional groups that contribute to its diverse chemical properties .

Preparation Methods

The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity and yield . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups, leading to different derivatives.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

1-[3-(DIMETHYLAMINO)PROPYL]-3-HYDROXY-4-(4-METHOXY-2-METHYLBENZOYL)-5-PHENYL-2,5-DIHYDRO-1H-PYRROL-2-ONE has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound’s unique structure makes it useful in studying biological processes and interactions.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The dimethylamino group and other functional groups play a crucial role in binding to these targets, leading to various biological effects. The pathways involved may include signal transduction, enzyme inhibition, or receptor activation .

Comparison with Similar Compounds

Similar compounds include:

• 1-[2-(DIMETHYLAMINO)ETHYL]-3-HYDROXY-4-(4-METHOXY-2-METHYLBENZOYL)-5-(4-PYRIDINYL)-1,5-DIHYDRO-2H-PYRROL-2-ONE
• 1-[3-(DIMETHYLAMINO)PROPYL]-3-HYDROXY-5-[3-METHOXY-4-(3-METHYL-BUTOXY)PHENYL]-4-(4-METHYLBENZOYL)-1,5-DIHYDRO-2H-PYRROL-2-ONE . These compounds share similar structural features but differ in their functional groups, leading to variations in their chemical properties and applications. The uniqueness of 1-[3-(DIMETHYLAMINO)PROPYL]-3-HYDROXY-4-(4-METHOXY-2-METHYLBENZOYL)-5-PHENYL-2,5-DIHYDRO-1H-PYRROL-2-ONE lies in its specific combination of functional groups, which confer distinct reactivity and biological activity.